Cas no 802006-40-2 (2-Propanol,1-(3,4-dimethylphenoxy)-3-(methylamino)-)

2-Propanol,1-(3,4-dimethylphenoxy)-3-(methylamino)- structure
802006-40-2 structure
Product Name:2-Propanol,1-(3,4-dimethylphenoxy)-3-(methylamino)-
CAS No:802006-40-2
MF:C12H19NO2
MW:209.2847635746
CID:713104
PubChem ID:43188020
Update Time:2025-04-19

2-Propanol,1-(3,4-dimethylphenoxy)-3-(methylamino)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propanol,1-(3,4-dimethylphenoxy)-3-(methylamino)-
    • 2-Propanol,1-(methylamino)-3-(3,4-xylyloxy)-, (?à)- (8CI)
    • 2-Propanol,1-(methylamino)-3-(3,4-xylyloxy)-,()-(8CI)
    • AKOS000216778
    • 802006-40-2
    • Inchi: 1S/C12H19NO2/c1-9-4-5-12(6-10(9)2)15-8-11(14)7-13-3/h4-6,11,13-14H,7-8H2,1-3H3
    • InChI Key: KHWHIJCHKORAQQ-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(C)=C(C)C=1)CC(CNC)O

Computed Properties

  • Exact Mass: 209.14200
  • Monoisotopic Mass: 209.142
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 175
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 41.5A^2

Experimental Properties

  • PSA: 41.49000
  • LogP: 1.65340
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